Cas no 1250598-52-7 (2-Methoxy-2-(1-methyl-1h-pyrazol-4-yl)ethan-1-amine)

• Product Name: 2-Methoxy-2-(1-methyl-1h-pyrazol-4-yl)ethan-1-amine
• CAS No: 1250598-52-7
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5704204
• PubChem ID: 61624458
• Update Time: 2026-03-11

2-Methoxy-2-(1-methyl-1h-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine
• AKOS010888588
• EN300-1165312
• 1250598-52-7
• 1H-Pyrazole-4-ethanamine, β-methoxy-1-methyl-
• 2-Methoxy-2-(1-methyl-1h-pyrazol-4-yl)ethan-1-amine

• Inchi： 1S/C7H13N3O/c1-10-5-6(4-9-10)7(3-8)11-2/h4-5,7H,3,8H2,1-2H3
• InChI Key： GZNLDEAZSYCTCP-UHFFFAOYSA-N
• SMILES： O(C)C(CN)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 262.6±25.0 °C(Predicted)
• pka: 7.82±0.10(Predicted)

Additional information on 2-Methoxy-2-(1-methyl-1h-pyrazol-4-yl)ethan-1-amine

Introduction to 2-Methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 1250598-52-7)

2-Methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine, also known by its CAS number 1250598-52-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group, a pyrazole ring, and an amine functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of 2-Methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine is C₉H₁₃N₃O, and its molecular weight is approximately 179.21 g/mol. The compound's structure can be represented as:

CH3OCH(C6H6N3)NH2

In recent years, the study of 2-Methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine has focused on its potential as a lead compound for the development of new therapeutic agents. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a valuable candidate for further investigation in various disease models.

CAS No. 1250598-52-7 has been synthesized using various methods, with the most common approach involving the reaction of 4-chloroacetophenone with 1-methylpyrazole in the presence of a suitable base. The resulting intermediate is then treated with methanol to introduce the methoxy group, followed by reduction to form the final amine product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and potential industrial production.

The biological activity of 2-Methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine has been extensively studied in vitro and in vivo. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has shown potent analgesic effects in animal models of pain, suggesting its potential as a novel analgesic agent.

In the context of neuroprotection, 2-Methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine has been found to exert neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These effects are attributed to its ability to modulate oxidative stress and reduce neuronal apoptosis. The compound's mechanism of action involves multiple pathways, including the inhibition of inflammatory responses and the activation of neuroprotective signaling cascades.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-amnine. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In addition to its therapeutic potential, CAS No. 1250598-52-7 has also been explored for its use as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an ideal candidate for studying the biological roles of specific functional groups and for developing new chemical probes for biological systems.

The future prospects for 2-Methoxy-2-(1-methyl-H-pyrazol--yl)ethan--amine are promising. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its potential applications in various therapeutic areas. As new findings continue to emerge, this compound is expected to play an increasingly important role in the development of novel therapeutic strategies.